N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C18H24N4O4S/c1-3-14-7-5-6-12-22(14)27(24,25)15-10-8-13(9-11-15)17(23)19-18-21-20-16(4-2)26-18/h8-11,14H,3-7,12H2,1-2H3,(H,19,21,23)
• InChI Key: RIJJJZKJKCOUEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)CC
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol

Description

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its ability to target specific proteins and enzymes in the body, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism Of Action

The mechanism of action of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide involves its ability to bind to specific proteins and enzymes in the body. This binding results in the inhibition of the enzyme's activity, which can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide has been shown to have a variety of biochemical and physiological effects in the body. These effects include the inhibition of cancer cell growth, the regulation of blood sugar levels, and the modulation of immune system function.

Advantages And Limitations For Lab Experiments

The advantages of using N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide in lab experiments include its ability to target specific proteins and enzymes, its broad range of potential applications, and its relatively low toxicity. However, the limitations of this compound include its high cost and the difficulty of synthesizing it in large quantities.

Future Directions

There are many potential future directions for research involving N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide. Some possible areas of focus include the development of new cancer treatments, the study of immune system function, and the investigation of metabolic disorders such as diabetes. Additionally, further research is needed to better understand the mechanism of action of this compound and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide involves several steps, including the reaction of 2-ethylpiperidine with sulfonyl chloride to form the sulfonyl derivative. The resulting compound is then reacted with 5-ethyl-1,3,4-oxadiazole-2-carboxylic acid to form the final product.

Scientific Research Applications

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide has been used in a variety of scientific research applications, including the study of various enzymes and proteins in the body. This compound has been shown to be effective in targeting specific enzymes involved in cancer cell growth, making it a potential target for cancer treatment.